Cas no 110-15-6 (butanedioic acid)

• Product Name: butanedioic acid
• CAS No: 110-15-6
• MF: C₄H₆O₄
• MW: 118.088041782379
• MDL: MFCD00002789
• CID: 35602
• PubChem ID: 1110
• Update Time: 2025-07-24

butanedioic acid Chemical and Physical Properties

Names and Identifiers

• Succinic acid
• 1,2-ethanedicarboxylic acid
• AKOS 213-35
• AMBER ACID
• DICARBOXYLIC ACID C4
• DIHYDROFUMARIC ACID
• RARECHEM AL BO 0159
• Acid of amber
• Asuccin
• Bernsteinsaure
• Butanediacid
• Ethane-1,2-dicarboxylicacid
• Ethanedicarboxylic acid
• Ethylene succinic acid
• ethylenedicarboxylicacid
• Katasuccin
• Kyselina jantarova
• Succunic Acide
• ACS
• SUCCINIC ACID(P)
• Succinate
• Butanedioic acid
• Butanedioic acid,natural
• Sal succini
• Wormwood
• A 12084
• NSC 25949
• NSC 106449
• SA
• 008008-93-3
• 丁二酸
• Wormwood acid
• ethylenesuccinic acid
• 1,4-Butanedioic acid
• Butanedionic acid
• Butandisaeure
• Acidum succinicum
• Butane diacid
• Ethylene dicarboxylic acid
• Spirit of amber
• Succinicum acidum
• Bernsteinsaure [German]
• Succinellite
• Kyselina jantarova [Czech]
• Ammonium succinate
• succ
• C4H6O4
• Succinic acid, 99%
• EINEC
• HOOC-CH2-CH2-COOH
• 2,2,3,3-tetradeuteriosuccinic acid
• E363
• Bernsteinsaeure
• succinic acid-2,2,3,3-d4
• acide butanedioique
• (-)OOC-CH2-CH2-COO(-)
• acide succinique
• succinate(2-)
• butanedioic acid, ion(2-)
• Tox21_111612
• EINECS 203-740-4
• bmse000968
• Succinic Acid, Pharmaceutical Secondary Standard; Certified Reference Material
• NCGC00257092-01
• matrix substance for MALDI-MS, inverted exclamation markY99.5%(T)
• SUCCINIC ACID [FCC]
• SUCCINICUM ACIDUM [HPUS]
• Succinic acid, 6
• BRD-K45238818-001-02-6
• bmse000183
• AI3-06297
• 4-02-00-01908 (Beilstein Handbook Reference)
• SUCCINIC ACID [MART.]
• Succinic acid, FCC
• AKOS000118899
• DB00139
• FEMA NO. 4719
• MFCD00002789
• 1,2 Ethanedicarboxylic Acid
• Q213050
• Succinic acid (8CI)
• SIN
• Succinic acid, United States Pharmacopeia (USP) Reference Standard
• Succinic acid, certified reference material, TraceCERT(R)
• NCGC00159372-06
• SUCCINIC ACID (MART.)
• NSC106449
• Succinic acid, matrix substance for MALDI-MS, >=99.5% (T), Ultra pure
• Butanedioic acid diammonium salt
• HY-N0420
• NCGC00159372-05
• 1,4-Butanedioate
• SBI-0633499.0002
• Succinic acid, BioXtra, >=99.0%
• UNII-AB6MNQ6J6L
• 1,4 Butanedioic Acid
• WLN: QV2VQ
• SUCCINIC ACID [WHO-DD]
• AB01332192-02
• 110-15-6
• 1cze
• 1ST7504
• Succinicate
• Succinic acid, anhydrous, free-flowing, Redi-Dri(TM), ACS reagent, >=99.0%
• SUCCINIC ACID (II)
• DTXCID303602
• suc
• Succinic acid, ACS grade
• succinic-acid
• sodium succinate (anhydrous)
• Succinic Acide,(S)
• Succinic acid, SAJ special grade, >=99.5%
• BBL002473
• Succinic acid, SAJ first grade, >=99.0%
• Succinic acid, ReagentPlus(R), >=99.0%
• Dihydrofumarate
• Succinic acid, BioReagent, suitable for cell culture, suitable for insect cell culture
• SUCCINIC ACID (USP IMPURITY)
• NSC-25949
• NCGC00259467-01
• D85169
• NCGC00159372-02
• Butanedioic acid (9CI)
• LMFA01170043
• Tox21_303247
• BDBM26121
• Tox21_111612_1
• succinate, 9
• STK387105
• SUCCINIC ACID [HSDB]
• DTXSID6023602
• NCGC00159372-03
• NCGC00159372-04
• EN300-17990
• 4lh2
• SR-01000944556
• butandisaure
• GTPL3637
• HSDB 791
• NSC-106449
• S0100
• InChI=1/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8
• AB6MNQ6J6L
• Succinic acid (Butanedioic acid)
• BP-21128
• STR02803
• SUCCINIC ACID [II]
• SUCCINIC ACID [MI]
• s3791
• Succinic acid, >=99%, FCC, FG
• CS-0008946
• ADIPIC ACID IMPURITY B [EP IMPURITY]
• 1,2-Ethanedicarboxylate
• NSC25949
• Tox21_201918
• Succinic Acid; Butanedioic acid
• 26776-24-9
• EC 203-740-4
• ADIPIC ACID IMPURITY B (EP IMPURITY)
• CHEBI:15741
• NS00002272
• SR-01000944556-2
• Succinic acid, natural
• F2191-0239
• C00042
• 1,4-BUTANEDIOIC ACID (SUCCINIC ACID)
• Succinic acid, ACS reagent, >=99.0%
• CAS-110-15-6
• Z57127453
• SUCCINIC ACID [USP-RS]
• SUCCINIC ACID [VANDF]
• Succinic acid, purum p.a., >=99.0% (T)
• SuccinicAcid(IndustrialGrade&FoodGrade)
• Succinic acid [NF]
• Succinic acid, puriss. p.a., ACS reagent, >=99.5% (T)
• HMS3885O04
• Succinic acid, Vetec(TM) reagent grade, 98%
• CHEMBL576
• CCG-266069
• J-002386
• SUCCINIC ACID [USP IMPURITY]
• BRN 1754069
• 37E8FFFB-70DA-4399-B724-476BD8715EF0
• Succinic acid, p.a., ACS reagent, 99.0%
• HY-N0420R
• MSK7504
• 203-740-4
• FS27891
• Butanedioic acid;1,2-Ethanedicarboxylic acid;1,4-Butanedioic acid
• Succinic acid (standard)
• Butanedioic acid-13C4
• butanedioic acid

• MDL： MFCD00002789
• Inchi： 1S/C4H6O4/c5-3(6)1-2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
• InChI Key： KDYFGRWQOYBRFD-UHFFFAOYSA-N
• SMILES： OC(CCC(=O)O)=O
• BRN： 1754069

Computed Properties

• Exact Mass: 118.02700
• Monoisotopic Mass: 118.026609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.6
• Topological Polar Surface Area: 74.6
• Molecular Weight: 118.09

Experimental Properties

• Color/Form: Colorless crystal
• Density: 1.552
• Melting Point: 184-186 °C (lit.)
• Boiling Point: 235 °C(lit.)
• Flash Point: 206 ºC
• Refractive Index: n20/D 1.4002(lit.)
• PH: 2.7 (10g/l, H2O, 20℃)
• Solubility: Soluble in ethanol, ethyl ether, acetone and methanol. Insoluble in toluene, benzene, carbon disulfide, carbon tetrachloride and petroleum ether.
• Water Partition Coefficient: 80 g/L (20 ºC)
• Stability/Shelf Life: Stable. Substances to be avoided include strong bases, strong oxidizing agents. Combustible.
• PSA: 74.60000
• LogP: -0.06420
• Odor: Odorless
• Refractive Index: Index of refraction = 1.450
• Sensitiveness: Sensitive to humidity
• pka: 4.16(at 25℃)
• FEMA: 4719 | SUCCINIC ACID
• Merck: 8869
• Solubility: Soluble in hot water, almost insoluble in benzene, carbon disulfide, carbon tetrachloride and petroleum ether.
• Vapor Pressure: 1.91e-07 mmHg

butanedioic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：1
• Hazard Category Code： 41
• Safety Instruction： S26-S36/37/39-S37/39
• RTECS：WM4900000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Pesticide Chemicals Pesticides Disinfectant
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pesticide Chemicals Pesticide Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients
• Solvents and Organic Chemicals Organic Solvents

Additional information on butanedioic acid

Butanedioic Acid (CAS No. 110-15-6): A Versatile Organic Compound with Broad Applications

Butanedioic acid, commonly known as succinic acid, is a dicarboxylic acid with the chemical formula C₄H₆O₄. It is a white, odorless crystalline powder that plays a pivotal role in various industrial, pharmaceutical, and food applications. With its CAS number 110-15-6, this compound is widely recognized for its biodegradability and sustainability, making it a green chemistry favorite. The growing demand for bio-based succinic acid has positioned it as a key player in the shift toward renewable resources.

The production of butanedioic acid has evolved significantly, with modern methods leveraging fermentation technology to produce it from renewable feedstocks like sugarcane or corn starch. This aligns with the global trend toward sustainable manufacturing and reduced carbon footprints. Researchers and industries are increasingly focusing on succinic acid derivatives, such as succinate salts and polybutylene succinate (PBS), which are used in biodegradable plastics and other eco-friendly materials.

In the food industry, butanedioic acid serves as an acidity regulator and flavor enhancer, often labeled as E363. Its mild, slightly sour taste makes it a popular ingredient in beverages, confectionery, and processed foods. Consumers are increasingly curious about food additives safety, and succinic acid’s natural occurrence in foods like broccoli and rhubarb adds to its appeal as a clean-label ingredient.

The pharmaceutical applications of succinic acid are equally noteworthy. It is used as an excipient in drug formulations and as a precursor for active pharmaceutical ingredients (APIs). Recent studies explore its potential in mitochondrial health and energy metabolism, topics trending in health and wellness circles. Questions like "Is succinic acid good for you?" or "What are the benefits of succinic acid supplements?" reflect growing public interest.

From an industrial perspective, butanedioic acid is a building block for polyurethanes, resins, and solvents. Its role in biodegradable polymers has gained attention amid the plastic pollution crisis, with companies seeking alternatives to petroleum-based plastics. Searches for "PBS plastic vs. traditional plastic" or "how is succinic acid used in green packaging?" highlight this shift.

In conclusion, butanedioic acid (CAS 110-15-6) is a multifaceted compound driving innovation across industries. Its alignment with sustainability goals, health trends, and industrial advancements ensures its relevance in both current and future markets. As research continues, its applications are likely to expand further, solidifying its status as a high-value biochemical.